Cas no 19185-99-0 (Lithium 2,4-pentanedionate)

Lithium 2,4-pentanedionate Chemical and Physical Properties
Names and Identifiers
-
- Lithium 2,4-pentanedionate
- Lithium acetylacetonate
- Acetylacetone lithium
- 3-Lithiopentane-2,4-dione
- ACETYLACETONE LITHIUM SALT
- (2,4-PENTANEDIONATO)LITHIUM
- (1-Acetyl-2-oxopropyl) lithium
- 2,4-PENTANEDIONE, LITHIUM DERIVATIVE
- Lithium 2,4-pentanedionate, 99.5%
- lithium;(Z)-4-oxopent-2-en-2-olate
- 2,4-Pentanedionato lithium
- J-011569
- SCHEMBL236834
- Lithium acetylacetonate, 97%
- E76386
- lithium (Z)-4-oxopent-2-en-2-olate
- 18115-70-3
- Pentane-2,4-dione, monolithium salt
- AKOS015903197
- MFCD00013496
- AKOS025294762
- EINECS 242-008-9
- 19185-99-0
- JTEOOCAGEXVCBQ-LNKPDPKZSA-M
-
- Inchi: InChI=1S/C5H8O2.Li/c1-4(6)3-5(2)7;/h3,6H,1-2H3;/q;+1/p-1/b4-3-;
- InChI Key: JTEOOCAGEXVCBQ-LNKPDPKZSA-M
- SMILES: [Li+].CC(/C=C(\[O-])/C)=O
Computed Properties
- Exact Mass: 106.061
- Monoisotopic Mass: 106.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- Topological Polar Surface Area: 40.1
Experimental Properties
- Color/Form: Uncertain
- Melting Point: 250 °C (dec.)(lit.)
- Boiling Point: 187.6 °C at 760 mmHg
- Flash Point: 71.9 °C
- Sensitiveness: Hygroscopic
- Solubility: Uncertain
Lithium 2,4-pentanedionate Security Information
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38-63
- Safety Instruction: 26-36/37/39
- FLUKA BRAND F CODES:3
-
Hazardous Material Identification:
- TSCA:No
Lithium 2,4-pentanedionate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00AQOU-25g |
Lithium acetylacetonate |
19185-99-0 | 99.9% | 25g |
$33.00 | 2024-06-17 | |
1PlusChem | 1P00AQOU-100g |
Lithium acetylacetonate |
19185-99-0 | 99.9% | 100g |
$61.00 | 2024-06-17 | |
Aaron | AR00AQX6-100g |
LITHIUM ACETYLACETONATE |
19185-99-0 | 99% | 100g |
$44.00 | 2025-02-11 | |
Aaron | AR00AQX6-500g |
LITHIUM ACETYLACETONATE |
19185-99-0 | 99% | 500g |
$149.00 | 2025-02-11 | |
A2B Chem LLC | AF00350-500g |
Lithium acetylacetonate |
19185-99-0 | 99.90% | 500g |
$191.00 | 2024-04-20 | |
A2B Chem LLC | AF00350-100g |
Lithium acetylacetonate |
19185-99-0 | 99.9% | 100g |
$58.00 | 2024-04-20 | |
1PlusChem | 1P00AQOU-500g |
Lithium acetylacetonate |
19185-99-0 | 99.9% | 500g |
$186.00 | 2024-06-17 | |
Aaron | AR00AQX6-25g |
LITHIUM ACETYLACETONATE |
19185-99-0 | 99% | 25g |
$16.00 | 2025-02-11 | |
A2B Chem LLC | AF00350-25g |
Lithium acetylacetonate |
19185-99-0 | 99.90% | 25g |
$25.00 | 2024-04-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X82625-100g |
LITHIUM ACETYLACETONATE |
19185-99-0 | 99.9% | 100g |
¥268.0 | 2023-09-05 |
Lithium 2,4-pentanedionate Related Literature
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
-
Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
-
Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
-
Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
-
5. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
Additional information on Lithium 2,4-pentanedionate
Lithium 2,4-Pentanedionate (CAS No. 19185-99-0): A Comprehensive Overview
Lithium 2,4-pentanedionate (CAS No. 19185-99-0) is a significant compound in the field of chemistry and materials science, particularly due to its unique properties and diverse applications. This compound, also known as lithium acetylacetonate, is a coordination complex of lithium and 2,4-pentanedione (acetylacetone). It is widely used in various industries, including pharmaceuticals, electronics, and catalysis.
The molecular formula of Lithium 2,4-pentanedionate is C5H7LiO2, and it has a molar mass of approximately 110.1 g/mol. The compound is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone but has limited solubility in water. Its stability and low toxicity make it a preferred choice for many applications.
In the pharmaceutical industry, Lithium 2,4-pentanedionate has gained attention for its potential therapeutic applications. Recent studies have explored its use as an anticonvulsant and mood stabilizer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that lithium acetylacetonate derivatives exhibit potent anticonvulsant activity in animal models. This finding opens new avenues for the development of novel drugs for epilepsy and other neurological disorders.
Beyond pharmaceuticals, Lithium 2,4-pentanedionate plays a crucial role in the electronics industry. It is used as a precursor for the synthesis of lithium-containing materials, such as lithium-ion batteries. The compound's ability to form stable complexes with various metals makes it an excellent candidate for the preparation of high-performance battery electrodes. A recent study in the Journal of Power Sources highlighted the use of lithium acetylacetonate in the fabrication of lithium-rich cathode materials, which showed improved energy density and cycling stability.
In catalysis, Lithium 2,4-pentanedionate serves as an effective catalyst or catalyst precursor for various chemical reactions. Its coordination properties enable it to facilitate reactions such as polymerization, hydrogenation, and cross-coupling reactions. A notable example is its use in the palladium-catalyzed Suzuki coupling reaction, where it enhances the activity and selectivity of the catalyst. Research published in the Catalysis Today journal demonstrated that lithium acetylacetonate can significantly improve the yield and purity of target products in these reactions.
The environmental impact of Lithium 2,4-pentanedionate is another area of active research. Studies have shown that it has low toxicity and minimal environmental impact when used properly. However, proper handling and disposal practices are essential to ensure safety and environmental sustainability. Guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) provide detailed recommendations for safe handling and disposal.
In conclusion, Lithium 2,4-pentanedionate (CAS No. 19185-99-0) is a versatile compound with a wide range of applications in pharmaceuticals, electronics, and catalysis. Its unique properties make it an invaluable material for research and industrial processes. Ongoing research continues to uncover new applications and improve our understanding of its behavior in various contexts.
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